N-(4-fluorophenyl)-4-((2-(o-tolyloxy)acetamido)methyl)piperidine-1-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-4-[[[2-(2-methylphenoxy)acetyl]amino]methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C22H26FN3O3/c1-16-4-2-3-5-20(16)29-15-21(27)24-14-17-10-12-26(13-11-17)22(28)25-19-8-6-18(23)7-9-19/h2-9,17H,10-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key: KDKNINSHRZYIJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC2CCN(CC2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C22H26FN3O3
• Molecular Weight: 399.5 g/mol

Description

N-(4-fluorophenyl)-4-((2-(o-tolyloxy)acetamido)methyl)piperidine-1-carboxamide, also known as FTOX, is a synthetic compound that has gained significant attention in scientific research due to its potential pharmacological properties. FTOX belongs to the piperidine class of compounds and has a molecular formula of C23H27FN2O3.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-4-((2-(o-tolyloxy)acetamido)methyl)piperidine-1-carboxamide is not yet fully understood. However, studies suggest that this compound may act by inhibiting the activity of certain enzymes involved in inflammation and cancer development.
Biochemical and Physiological Effects:
This compound has been shown to exhibit significant biochemical and physiological effects. Studies have shown that this compound can reduce inflammation and pain by inhibiting the activity of certain enzymes involved in the inflammatory process. Additionally, this compound has been shown to exhibit anti-cancer properties by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-(4-fluorophenyl)-4-((2-(o-tolyloxy)acetamido)methyl)piperidine-1-carboxamide is its potential as a therapeutic agent for the treatment of various diseases. Additionally, this compound has been shown to exhibit significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new pain relievers. However, one of the significant limitations of this compound is its potential toxicity, which may limit its use in clinical settings.

Future Directions

There are several future directions for the research and development of N-(4-fluorophenyl)-4-((2-(o-tolyloxy)acetamido)methyl)piperidine-1-carboxamide. One potential direction is the investigation of this compound's potential as a therapeutic agent for the treatment of various diseases, including cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity. Finally, the development of new analogs of this compound may lead to the discovery of more potent and selective compounds with improved pharmacological properties.

Synthesis Methods

N-(4-fluorophenyl)-4-((2-(o-tolyloxy)acetamido)methyl)piperidine-1-carboxamide can be synthesized through a multi-step process involving the reaction of various chemical compounds. The synthesis method of this compound involves the reaction of 4-fluoroaniline with 2-(o-tolyloxy)acetyl chloride to form a protected amine intermediate. This intermediate is then reacted with piperidine-1-carboxylic acid to form this compound.

Scientific Research Applications

N-(4-fluorophenyl)-4-((2-(o-tolyloxy)acetamido)methyl)piperidine-1-carboxamide has been extensively studied in scientific research due to its potential pharmacological properties. One of the significant applications of this compound is its potential as a therapeutic agent for the treatment of various diseases. Several studies have shown that this compound exhibits anti-inflammatory, analgesic, and anti-cancer properties.